Cas no 2784-50-1 (L-Glutamic acid-d)

• Product Name: L-Glutamic acid-d
• CAS No: 2784-50-1
• MF: C₅H₉NO₄
• MW: 152.160070180893
• CID: 254066
• PubChem ID: 12248503
• Update Time: 2025-11-07

L-Glutamic acid-d Chemical and Physical Properties

Names and Identifiers

• L-Glutamic-2,3,3,4,4-d5acid
• L-Glutamic Acid-d5
• 2,3,3,4,4-pentadeuterio-L-glutamic acid
• A-Aminoglutaric Acid-d5
• Glusate-d5
• Glutacid-d5
• glutamic acid-d5
• Glutamicol-d5
• Glutamidex-d5
• Glutaminol-d5
• Glutaton-d5
• L-Glutamic acid-d
• (2S)-2-amino(?H?)pentanedioic acid
• SCHEMBL1332224
• DTXSID90482295
• L-Glutamic acid-2,3,3,4,4-d5
• CS-0376484
• CHEBI:192079
• L-Glutamic acid-2,3,3,4,4-d5, 97 atom % D, 98% (CP)
• (2S)-2-amino-2,3,3,4,4-pentadeuteriopentanedioic acid
• 2784-50-1
• D98574
• MS-22857
• HY-14608S7
• L-GLUTAMIC-2,3,3,4,4-D5 ACID
• DA-54894

• Inchi： 1S/C5H9NO4/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H,7,8)(H,9,10)/t3-/m0/s1/i1D2,2D2,3D
• InChI Key： WHUUTDBJXJRKMK-NKXUJHECSA-N
• SMILES： OC([C@]([2H])(C([2H])([2H])C([2H])([2H])C(=O)O)N)=O

Computed Properties

• Exact Mass: 152.08500
• Monoisotopic Mass: 152.08454150g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 205 °C (dec.)(lit.)
• PSA: 100.62000
• LogP: -0.03660

L-Glutamic acid-d Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Glutamic acid-d

Research Brief on L-Glutamic acid-d (CAS: 2784-50-1): Recent Advances and Applications

L-Glutamic acid-d (CAS: 2784-50-1), a deuterated form of the naturally occurring amino acid L-glutamic acid, has garnered significant attention in recent years due to its unique properties and applications in chemical, biological, and pharmaceutical research. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, analytical methodologies, and therapeutic potential.

Recent studies have highlighted the role of L-Glutamic acid-d as a stable isotope-labeled internal standard in mass spectrometry-based metabolomics and proteomics. Its deuterium labeling enhances the accuracy of quantitative analyses, making it invaluable for biomarker discovery and drug metabolism studies. A 2023 study published in the Journal of Analytical Chemistry demonstrated its utility in improving the precision of glutamate quantification in complex biological matrices, such as cerebrospinal fluid and tumor tissues.

In the field of neurodegenerative disease research, L-Glutamic acid-d has been employed to investigate glutamate-mediated excitotoxicity, a key mechanism in conditions like Alzheimer's and Parkinson's diseases. Researchers have utilized this compound in isotopic tracing experiments to elucidate metabolic pathways and dysregulation in neuronal cells. A groundbreaking 2024 study in Nature Chemical Biology revealed novel insights into glutamate recycling mechanisms in astrocytes, using L-Glutamic acid-d as a tracer.

Pharmaceutical applications of L-Glutamic acid-d have expanded with its incorporation into deuterated drug candidates. The deuterium kinetic isotope effect (DKIE) can enhance metabolic stability and prolong the half-life of therapeutic compounds. Several preclinical studies have explored its use in developing next-generation antidepressants and neuroprotective agents, with promising results in animal models.

Synthetic approaches to L-Glutamic acid-d have also seen significant improvements. Recent patents describe more efficient enzymatic and chemical deuteration methods that yield higher purity products with reduced production costs. These advancements are expected to facilitate broader adoption of this compound in both research and clinical settings.

In conclusion, L-Glutamic acid-d (2784-50-1) continues to demonstrate its versatility across multiple scientific disciplines. From its role as an analytical tool to its potential in drug development, this compound remains at the forefront of innovative research. Future directions may include expanded applications in precision medicine and the development of novel deuterated therapeutics targeting glutamate-related disorders.